![molecular formula C20H24F3N3O B2456200 N-(1-cyanocyclopentyl)-2-[cyclopropyl({1-[3-(trifluoromethyl)phenyl]ethyl})amino]acetamide CAS No. 1197963-20-4](/img/structure/B2456200.png)
N-(1-cyanocyclopentyl)-2-[cyclopropyl({1-[3-(trifluoromethyl)phenyl]ethyl})amino]acetamide
Overview
Description
The compound contains several functional groups and structural motifs that are of interest in synthetic and pharmaceutical chemistry . It has a cyanocyclopentyl group, a cyclopropyl group, and a trifluoromethylphenyl group. These groups could potentially impart unique chemical and physical properties to the compound.
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized through various organic reactions. For example, cyclopropane-containing compounds can be synthesized through cyclopropanation reactions . Additionally, the trifluoromethyl group can be introduced through various methods, including the use of trifluoromethyl ketones .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions. The presence of the cyanocyclopentyl and cyclopropyl groups could allow for ring-opening reactions. The trifluoromethyl group could potentially undergo various substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. The presence of multiple rings and functional groups could potentially make it a polar molecule. The trifluoromethyl group is known to increase the lipophilicity of compounds, which could affect its solubility and reactivity .properties
IUPAC Name |
N-(1-cyanocyclopentyl)-2-[cyclopropyl-[1-[3-(trifluoromethyl)phenyl]ethyl]amino]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24F3N3O/c1-14(15-5-4-6-16(11-15)20(21,22)23)26(17-7-8-17)12-18(27)25-19(13-24)9-2-3-10-19/h4-6,11,14,17H,2-3,7-10,12H2,1H3,(H,25,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HWRSAFQHKLZDJP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=CC=C1)C(F)(F)F)N(CC(=O)NC2(CCCC2)C#N)C3CC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24F3N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-cyanocyclopentyl)-2-[cyclopropyl({1-[3-(trifluoromethyl)phenyl]ethyl})amino]acetamide | |
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